Cas no 2138585-61-0 (4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile)

• Product Name: 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile
• CAS No: 2138585-61-0
• MF: C₁₂H₁₄N₄O₄S
• MW: 310.328960895538
• CID: 5888360
• PubChem ID: 165848091
• Update Time: 2025-10-31

4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138585-61-0
• EN300-1167829
• 4-amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile
• 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile

• Inchi： 1S/C12H14N4O4S/c13-9-12(14)5-7-15(8-6-12)21(19,20)11-3-1-10(2-4-11)16(17)18/h1-4H,5-8,14H2
• InChI Key： VGIXVIAXHHUEDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C#N)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 310.07357611g/mol
• Monoisotopic Mass: 310.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 141Ų

Additional information on 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile

Introduction to 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile (CAS No. 2138585-61-0)

4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138585-61-0, represents a class of heterocyclic derivatives with promising applications in drug discovery and molecular pharmacology. The structural framework of this molecule incorporates key functional groups, including an amino group, a nitro-substituted benzene sulfonamide moiety, and a piperidine ring, which collectively contribute to its distinctive chemical properties and biological potential.

The synthesis and characterization of 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile have been subjects of extensive investigation due to its potential role as an intermediate in the development of novel therapeutic agents. The presence of the nitro group in the benzene ring and the sulfonamide linkage to the piperidine core introduces unique reactivity and binding characteristics, making this compound a valuable scaffold for medicinal chemists. Recent advancements in computational chemistry and molecular modeling have further highlighted the structural features that enhance its suitability for drug design.

In the context of contemporary pharmaceutical research, 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile has been explored for its interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various therapeutic targets, including kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. The nitro group, in particular, has been shown to modulate electron density within the molecule, influencing both its binding affinity and metabolic stability.

The role of sulfonamide groups in medicinal chemistry is well-documented, with their ability to enhance solubility and binding interactions. In 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile, the sulfonamide moiety is strategically positioned to interact with polar residues in protein targets, facilitating tight binding and improved pharmacological efficacy. This structural feature has been leveraged in the design of small-molecule inhibitors that disrupt pathological signaling pathways. Additionally, the piperidine ring contributes to the compound's bioisosteric properties, allowing it to mimic natural substrates or inhibitors with high precision.

Recent experimental studies have focused on optimizing synthetic routes to produce 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile with high yield and purity. Advances in catalytic methods have enabled more efficient transformations, reducing byproduct formation and improving overall process economics. These developments are crucial for scaling up production for preclinical and clinical studies. Furthermore, green chemistry principles have been integrated into synthetic protocols, minimizing environmental impact while maintaining high chemical yields.

The biological evaluation of 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile has revealed intriguing pharmacological profiles. In vitro assays have shown that certain derivatives exhibit potent activity against specific disease-related targets, warranting further investigation into their therapeutic potential. The nitro group's redox-active nature has also raised interest in exploring its role in modulating oxidative stress-related diseases. Preclinical studies are underway to assess the safety and efficacy of these compounds in animal models, providing critical insights into their translational potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile. Predictive models have been developed to forecast binding affinities and pharmacokinetic properties based on structural features alone. These computational tools have complemented traditional experimental approaches by enabling rapid screening of large chemical libraries. As a result, researchers can now prioritize compounds with higher likelihoods of success before investing significant resources into synthesis and testing.

The future direction of research on 4-Amino-1-(4-nitrobenzenesulfonyl)piperidine-4-carbonitrile includes exploring its role in combination therapies alongside other known drugs. Such strategies aim to enhance therapeutic outcomes by targeting multiple pathways simultaneously or mitigating resistance mechanisms. Additionally, nanotechnology-based delivery systems are being investigated to improve bioavailability and targeted action. These innovations hold promise for addressing unmet medical needs where existing treatments fall short.

In summary, 4-Amino-1-( 4 -nitrobenzenesulfonyl) - piperidine - 4 -carbonitrile (CAS No . 2138585 -61 -0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics . Its unique combination of functional groups , coupled with promising preclinical data , positions it as a key candidate for further exploration . As research continues to evolve , it is likely that compounds like this will play an increasingly important role in addressing complex diseases worldwide .